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Compound of Interest

Compound Name: Dipropyl maleate

Cat. No.: B3050212 Get Quote

An In-depth Technical Guide to Dipropyl Maleate

Abstract
This technical guide provides a comprehensive overview of dipropyl maleate, a significant

chemical intermediate. It is tailored for researchers, scientists, and professionals in drug

development. This document details the chemical identity of dipropyl maleate, including its

CAS number and a list of synonyms. It also presents a summary of its physicochemical

properties in a tabular format for easy reference. Furthermore, this guide offers detailed

experimental protocols for the synthesis of dipropyl maleate via Fischer esterification. The

applications of dipropyl maleate, particularly in polymer chemistry and organic synthesis, are

also discussed. Finally, this guide includes diagrams generated using Graphviz to illustrate the

synthesis workflow and reaction pathway, adhering to specified formatting guidelines.

Chemical Identity
CAS Number: 2432-63-5[1][2]

Synonyms: Di-n-propyl maleate, dipropyl (2Z)-but-2-enedioate, Maleic acid dipropyl ester,

Dipropyl cis-butenedioic acid, 2-Butenedioic acid (2Z)-, 1,4-dipropyl ester, Dipropyl cis-

ethylene-1,2-dicarboxylate.[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of dipropyl maleate is presented in the table

below.
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Property Value Reference

Molecular Formula C₁₀H₁₆O₄ [1][2][3]

Molecular Weight 200.23 g/mol [2][3]

Density 1.031 g/cm³ [1]

Boiling Point 258.4 °C at 760 mmHg [1]

Flash Point 119.6 °C [1]

Refractive Index 1.448 [1]

Vapor Pressure 0.0138 mmHg at 25°C [1]

InChI

InChI=1/C10H16O4/c1-3-7-13-

9(11)5-6-10(12)14-8-4-2/h5-

6H,3-4,7-8H2,1-2H3/b6-5+

[1]

SMILES
CCCOC(=O)/C=C\C(=O)OCC

C
[3]

Synthesis of Dipropyl Maleate
Dipropyl maleate is typically synthesized via the esterification of maleic anhydride with n-

propanol.[2] The reaction is generally catalyzed by a strong acid.

Fischer Esterification Protocol
This protocol describes the laboratory-scale synthesis of dipropyl maleate using an acid

catalyst.

Materials:

Maleic anhydride

n-Propanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)
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Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask equipped with a reflux condenser and a magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Methodology:

Reaction Setup: In a round-bottom flask, dissolve maleic anhydride in an excess of n-

propanol (a molar ratio of at least 1:2, anhydride to alcohol, is recommended).

Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid

or p-toluenesulfonic acid to the reaction mixture.

Reaction: Heat the mixture to reflux and maintain it for several hours. The reaction progress

can be monitored by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.

Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate

solution (to neutralize the acid catalyst), and finally with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification: Filter to remove the drying agent. Remove the excess n-propanol under reduced

pressure using a rotary evaporator. The crude dipropyl maleate can then be purified by
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vacuum distillation to obtain the final product.

Applications
Dipropyl maleate and its analogs are utilized in a variety of industrial applications:

Polymer Modification: It can be used as a comonomer in the synthesis of polymers. The

incorporation of dipropyl maleate can modify the physicochemical properties of the resulting

copolymers, which have applications as adhesives and coatings.

Organic Synthesis: The double bond in dipropyl maleate allows it to participate in addition

reactions, making it a useful intermediate in organic synthesis. For instance, it can act as a

dienophile in Diels-Alder reactions.[4]

Plasticizers: Related maleate esters are used as plasticizers. Diisopropyl maleate, for

example, is used as a plasticizer in cosmetic formulations.[5]

Visualizations
Synthesis Reaction Pathway
The following diagram illustrates the chemical reaction for the synthesis of dipropyl maleate.

Figure 1: Synthesis of Dipropyl Maleate
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Click to download full resolution via product page

Caption: Synthesis of Dipropyl Maleate from Maleic Anhydride and n-Propanol.
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Experimental Workflow for Synthesis
The flowchart below outlines the general experimental workflow for the laboratory synthesis

and purification of dipropyl maleate.
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Figure 2: Experimental Workflow for Dipropyl Maleate Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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